2-(Benzimidazol-1-yl)-4,6-dichloropyrimidine

• Molecular Formula: C11H6Cl2N4
• Molecular Weight: 265.09 g/mol
• IUPAC Name: 1-(4,6-dichloropyrimidin-2-yl)benzimidazole
• InChI: InChI=1S/C11H6Cl2N4/c12-9-5-10(13)16-11(15-9)17-6-14-7-3-1-2-4-8(7)17/h1-6H
• InChI Key: LPZLLTBXZCICLB-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=CN2C3=NC(=CC(=N3)Cl)Cl

Description

2-(Benzimidazol-1-yl)-4,6-dichloropyrimidine is a useful research compound. Its molecular formula is C11H6Cl2N4 and its molecular weight is 265.09 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

30.5 g (167 mmol) of 2,4,6-trichloropyrimidine dissolved in DMF (300 ml) was cooled to −5° C., added with potassium carbonate (40 g) and benzimidazole (17.7 g, 150 mmol) and stirred for 30 minutes. The reaction mixture was further stirred at room temperature overnight. The reaction mixture was added with water (500 ml) and the precipitated crystals were collection by filtration. The obtained crude crystals were purified by silica gel chromatography to obtain 12.8 g (yield: 32%) of 2-(benzimidazol-1-yl)-4,6-dichloropyrimidine with melting point of 173° C. -175° C. as colorless crystals.